Cas no 1541127-45-0 (1-(2-bromophenyl)methyl-N-methylcyclopropan-1-amine)

• Product name: 1-(2-bromophenyl)methyl-N-methylcyclopropan-1-amine
• CAS No: 1541127-45-0
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• CID: 6586930
• PubChem ID: 83693003

1-(2-bromophenyl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromophenyl)methyl-N-methylcyclopropan-1-amine
• 1-[(2-bromophenyl)methyl]-N-methylcyclopropan-1-amine
• Cyclopropanamine, 1-[(2-bromophenyl)methyl]-N-methyl-
• EN300-1910245
• 1541127-45-0

• Inchi： 1S/C11H14BrN/c1-13-11(6-7-11)8-9-4-2-3-5-10(9)12/h2-5,13H,6-8H2,1H3
• InChI Key： QTOFILOIGZUENW-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=CC=C2Br)(NC)CC1

Computed Properties

• Exact Mass: 239.03096g/mol
• Monoisotopic Mass: 239.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų
• XLogP3: 2.8

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 290.9±13.0 °C(Predicted)
• pka: 8.79±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(2-bromophenyl)methyl-N-methylcyclopropan-1-amine

1-(2-Bromophenyl)methyl-N-Methylcyclopropan-1-amine: A Comprehensive Overview

1-(2-Bromophenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 1541127-45-0) is a unique compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct molecular structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 1-(2-Bromophenyl)methyl-N-methylcyclopropan-1-amine is C₁₀H₁₃BrN, and its molecular weight is approximately 235.12 g/mol. The compound features a cyclopropane ring attached to a benzene ring via a methyl group, with an additional bromine atom and a methylamine group. This unique structural arrangement confers specific chemical and biological properties that make it an interesting subject for scientific investigation.

In recent years, the study of 1-(2-Bromophenyl)methyl-N-methylcyclopropan-1-amine has focused on its potential as a lead compound for drug discovery. Researchers have explored its interactions with various biological targets, including enzymes, receptors, and ion channels. One notable area of interest is its activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions.

A study published in the Journal of Medicinal Chemistry in 2023 highlighted the ability of 1-(2-Bromophenyl)methyl-N-methylcyclopropan-1-amine to selectively bind to and modulate the activity of specific GPCRs. The researchers found that this compound exhibited high affinity for the μ-opioid receptor (MOR), a receptor implicated in pain modulation and analgesia. This finding suggests that 1-(2-Bromophenyl)methyl-N-methylcyclopropan-1-amine could be a valuable starting point for the development of new analgesic drugs with improved efficacy and reduced side effects compared to existing opioids.

Beyond its potential as a GPCR modulator, 1-(2-Bromophenyl)methyl-N-methylcyclopropan-1-amine has also been investigated for its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings indicate that it may have therapeutic applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic route to 1-(2-Bromophenyl)methyl-N-methylcyclopropan-1-amine involves several well-established organic reactions. One common approach is the reaction of 2-bromobenzyl bromide with methylaminocyclopropane in the presence of a suitable base. This method yields high purity product with good yield, making it suitable for large-scale synthesis and further pharmaceutical development.

In addition to its therapeutic potential, 1-(2-Bromophenyl)methyl-N-methylcyclopropan-1-amine has also been studied for its use as a building block in the synthesis of more complex molecules. Its unique structural features make it an attractive starting material for the preparation of derivatives with enhanced biological activity or improved pharmacokinetic properties.

The safety profile of 1-(2-Bromophenyl)methyl-N-methylcyclopropan-1-amine has been evaluated through various toxicity studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical evaluation. However, as with any new chemical entity, thorough safety assessments are essential before advancing to human trials.

In conclusion, 1-(2-Bromophenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 1541127-45-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural properties and diverse biological activities make it an exciting area of study for researchers aiming to develop novel therapeutic agents. As ongoing research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play an important role in advancing medical treatments for various conditions.